N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-oxo-2,3-dihydro-1H-isoindole-5-carboxamide hydrochloride
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Description
The compound “N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-oxo-2,3-dihydro-1H-isoindole-5-carboxamide hydrochloride” belongs to the class of organic compounds known as naphthalenes . These compounds contain a naphthalene moiety, which consists of two fused benzene rings .
Synthesis Analysis
The synthesis of similar compounds often involves reactions with 2-amino-1-naphthalen-2-ylethanol . For example, the synthesis of ANA-12 involves the reaction of 2-amino-1-naphthalen-2-ylethanol with 2-(oxan-2-yl) acetic anhydride in the presence of a catalyst. The reaction product is then purified and crystallized to obtain the final compound.Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using X-ray single crystallography . This technique provides detailed information about the arrangement of atoms in a crystal and can be used to determine the three-dimensional structure of the molecule .Chemical Reactions Analysis
Chemical reactions involving similar compounds have been studied. For example, sodium in boiling amyl alcohol can reduce the unsubstituted ring, giving tetrahydro-1-naphthylamine . This tetrahydro compound yields adipic acid when oxidized by potassium permanganate .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, ANA-12 is a white to off-white powder with a molecular weight of 362.87 g/mol. It is slightly soluble in water and can be dissolved in dimethyl sulfoxide (DMSO) or other organic solvents.Safety and Hazards
Safety and hazards associated with similar compounds have been studied. For example, 1-Naphthylamine can cause bladder cancer (transitional cell carcinoma) . It possesses a disagreeable odor, sublimes readily, and turns brown on exposure to air . ANA-12 has been extensively evaluated for its toxicity and safety in preclinical studies. It has been shown to be well-tolerated and have no significant adverse effects at therapeutic doses in animals.
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-oxo-2,3-dihydro-1H-isoindole-5-carboxamide hydrochloride involves the reaction of 2-naphthylacetonitrile with ethylenediamine, followed by cyclization and subsequent reaction with phthalic anhydride to form the final product.", "Starting Materials": [ "2-naphthylacetonitrile", "ethylenediamine", "phthalic anhydride", "hydrochloric acid", "acetic acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-naphthylacetonitrile is reacted with ethylenediamine in the presence of hydrochloric acid and acetic acid to form N-(2-naphthyl)ethylenediamine.", "Step 2: N-(2-naphthyl)ethylenediamine is cyclized with phthalic anhydride in the presence of sodium hydroxide to form N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-oxo-2,3-dihydro-1H-isoindole-5-carboxamide.", "Step 3: The final product is obtained by reacting N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-oxo-2,3-dihydro-1H-isoindole-5-carboxamide with hydrochloric acid in diethyl ether and water." ] } | |
CAS No. |
2639417-22-2 |
Molecular Formula |
C21H20ClN3O2 |
Molecular Weight |
381.9 |
Purity |
95 |
Origin of Product |
United States |
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